Cas no 256640-47-8 (Ethyl 4-amino-1-(cyclooctylmethyl)-1,2,5,6-tetrahydro-3-pyridinec Arboxylate)

Ethyl 4-amino-1-(cyclooctylmethyl)-1,2,5,6-tetrahydro-3-pyridinec Arboxylate structure
256640-47-8 structure
Product Name:Ethyl 4-amino-1-(cyclooctylmethyl)-1,2,5,6-tetrahydro-3-pyridinec Arboxylate
CAS No:256640-47-8
MF:C17H30N2O2
MW:294.432304859161
CID:1427041
PubChem ID:10589918
Update Time:2025-04-20

Ethyl 4-amino-1-(cyclooctylmethyl)-1,2,5,6-tetrahydro-3-pyridinec Arboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-amino-1-(cyclooctylmethyl)-1,2,5,6-tetrahydro-3-pyridinec Arboxylate
    • CTK0E5002
    • AKOS015854670
    • ethyl 4-amino-1-cyclooctylmethyl-1,2,5,6-tetrahydro-3-pyridinecarboxylate
    • SureCN1753091
    • AC1Q333A
    • AG-L-57169
    • ethyl 4-amino-1-benzylimidazole
    • 1H-Imidazole-5-carboxylic acid, 4-amino-1-(phenylmethyl)-, ethyl ester
    • CTK0E5002; AKOS015854670; ethyl 4-amino-1-cyclooctylmethyl-1,2,5,6-tetrahydro-3-pyridinecarboxylate; SureCN1753091; AC1Q333A; AG-L-57169; ethyl 4-amino-1-benzylimidazole; 1H-Imidazole-5-carboxylic acid, 4-amino-1-(phenylmethyl)-, ethyl ester;
    • 1-(Cyclooctylmethyl)-4-amino-1,2,5,6-tetrahydropyridine-3-carboxylic acid ethyl ester
    • ethyl 4-amino-1-(cyclooctylmethyl)-3,6-dihydro-2H-pyridine-5-carboxylate
    • 256640-47-8
    • 4-Amino-1-cyclooctylmethyl-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid ethyl ester
    • Inchi: 1S/C17H30N2O2/c1-2-21-17(20)15-13-19(11-10-16(15)18)12-14-8-6-4-3-5-7-9-14/h14H,2-13,18H2,1H3
    • InChI Key: SBIKJLRJOSHOFB-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(CCN(C1)CC1CCCCCCC1)N)=O

Computed Properties

  • Exact Mass: 294.230728204g/mol
  • Monoisotopic Mass: 294.230728204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 55.6Ų
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